Cas no 1806873-14-2 (4-Bromo-3-(difluoromethyl)-5-iodopyridine-2-acetic acid)

• Product Name: 4-Bromo-3-(difluoromethyl)-5-iodopyridine-2-acetic acid
• CAS No: 1806873-14-2
• MF: C₈H₅BrF₂INO₂
• MW: 391.936080694199
• CID: 4860939
• Update Time: 2025-10-29

4-Bromo-3-(difluoromethyl)-5-iodopyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(difluoromethyl)-5-iodopyridine-2-acetic acid

• Inchi： 1S/C8H5BrF2INO2/c9-7-3(12)2-13-4(1-5(14)15)6(7)8(10)11/h2,8H,1H2,(H,14,15)
• InChI Key： LOOCRCYMZTYMIM-UHFFFAOYSA-N
• SMILES： IC1=CN=C(CC(=O)O)C(C(F)F)=C1Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2

Additional information on 4-Bromo-3-(difluoromethyl)-5-iodopyridine-2-acetic acid

4-Bromo-3-(difluoromethyl)-5-iodopyridine-2-acetic acid (CAS No. 1806873-14-2): A Comprehensive Overview

4-Bromo-3-(difluoromethyl)-5-iodopyridine-2-acetic acid (CAS No. 1806873-14-2) is a multifunctional compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromo, difluoromethyl, and iodo substituents on a pyridine ring, along with an acetic acid group. These functional groups contribute to its diverse chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The synthesis of 4-Bromo-3-(difluoromethyl)-5-iodopyridine-2-acetic acid involves several well-established organic reactions. Typically, the synthesis begins with the formation of a pyridine derivative, which is then subjected to bromination, fluorination, and iodination steps. The final step involves the introduction of the acetic acid group through a suitable esterification or carboxylation reaction. The detailed synthetic route and conditions are crucial for ensuring high yields and purity of the final product.

In recent years, 4-Bromo-3-(difluoromethyl)-5-iodopyridine-2-acetic acid has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its use as an intermediate in the synthesis of novel drugs targeting various diseases. For instance, compounds derived from this structure have shown promising activity against cancer cells by inhibiting specific enzymes involved in cell proliferation and survival pathways. Additionally, research has explored its potential as an antiviral agent, particularly against RNA viruses such as influenza and coronaviruses.

The biological activity of 4-Bromo-3-(difluoromethyl)-5-iodopyridine-2-acetic acid is attributed to its ability to modulate key biological targets. Studies have demonstrated that this compound can interact with specific receptors and enzymes, leading to altered cellular functions. For example, it has been shown to inhibit the activity of kinases involved in signal transduction pathways, which are often dysregulated in cancer cells. This makes it a potential lead compound for the development of targeted therapies.

In addition to its therapeutic potential, 4-Bromo-3-(difluoromethyl)-5-iodopyridine-2-acetic acid has also been investigated for its use in diagnostic imaging. The presence of bromo and iodo substituents makes it suitable for radiolabeling with isotopes such as ¹⁸F or ¹²³I, which can be used in positron emission tomography (PET) or single-photon emission computed tomography (SPECT) imaging. This application could provide valuable insights into disease progression and treatment efficacy.

The physical and chemical properties of 4-Bromo-3-(difluoromethyl)-5-iodopyridine-2-acetic acid have been well-characterized through various analytical techniques. It is a white crystalline solid with a melting point ranging from 150°C to 155°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties are important considerations for its use in both laboratory research and industrial applications.

Safety and handling guidelines for 4-Bromo-3-(difluoromethyl)-5-iodopyridine-2-acetic acid are essential to ensure the well-being of researchers and laboratory personnel. While it is not classified as a hazardous material under current regulations, it should be handled with care due to its reactivity and potential health effects. Proper personal protective equipment (PPE), including gloves, goggles, and lab coats, should be worn when handling this compound. Additionally, it should be stored in a cool, dry place away from incompatible materials.

In conclusion, 4-Bromo-3-(difluoromethyl)-5-iodopyridine-2-acetic acid (CAS No. 1806873-14-2) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel drugs and diagnostic tools. Ongoing research continues to uncover new applications and optimize its properties for various therapeutic uses.